Cas no 87967-28-0 (Acetic acid, [(3-fluorophenyl)amino]oxo-, methyl ester)

Acetic acid, [(3-fluorophenyl)amino]oxo-, methyl ester structure
87967-28-0 structure
Product Name:Acetic acid, [(3-fluorophenyl)amino]oxo-, methyl ester
CAS No:87967-28-0
MF:C9H8FNO3
MW:197.163125991821
CID:650005
PubChem ID:54433219
Update Time:2025-04-19

Acetic acid, [(3-fluorophenyl)amino]oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(3-fluorophenyl)amino]oxo-, methyl ester
    • methyl 2-(3-fluoroanilino)-2-oxoacetate
    • DTXSID20711282
    • SCHEMBL11064502
    • 87967-28-0
    • Methyl (3-fluoroanilino)(oxo)acetate
    • Inchi: 1S/C9H8FNO3/c1-14-9(13)8(12)11-7-4-2-3-6(10)5-7/h2-5H,1H3,(H,11,12)
    • InChI Key: WIYMOJCPQCKVTI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)NC(C(=O)OC)=O

Computed Properties

  • Exact Mass: 197.04882128g/mol
  • Monoisotopic Mass: 197.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų
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